Cas no 329922-39-6 (2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol)

• Product Name: 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol
• CAS No: 329922-39-6
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD00640769
• CID: 3082726
• PubChem ID: 554189
• Update Time: 2025-05-19

2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2-((4-Nitrophenyl)amino)ethyl)amino)ethanol
• SR-01000509403-1
• AKOS000423675
• CBKinase1_012807
• 2-({2-[(4-nitrophenyl)amino]ethyl}amino)ethanol
• 329922-39-6
• STK003230
• 2-((2-((4-Nitrophenyl)amino)ethyl)amino)ethan-1-ol
• Ethanol, 2-[[2-[(4-nitrophenyl)amino]ethyl]amino]-
• 2-({2-[(4-nitrophenyl)amino]ethyl}amino)ethan-1-ol
• 2-[2-(4-nitroanilino)ethylamino]ethanol
• ALBB-023384
• BIM-0006570.P001
• CS-0316176
• 2-([2-(4-Nitroanilino)ethyl]amino)ethanol #
• SCHEMBL195897
• SMSF0003684
• MFCD00640769
• BRD-K65653987-001-01-8
• CB09018
• LS-07342
• 2-((2-[(4-Nitrophenyl)amino]ethyl)amino)ethanol
• H33975
• 2-{[2-(4-NITROANILINO)ETHYL]AMINO}-1-ETHANOL
• SR-01000509403
• CBKinase1_000407
• 2-[2-(4-nitrophenylamino)ethylamino]ethanol
• CBMicro_006715
• 2-([2-[(4-NITROPHENYL)AMINO]ETHYL]AMINO)ETHANOL
• 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol

• MDL： MFCD00640769
• Inchi： 1S/C10H15N3O3/c14-8-7-11-5-6-12-9-1-3-10(4-2-9)13(15)16/h1-4,11-12,14H,5-8H2
• InChI Key： IDMVTHVTTMCJEV-UHFFFAOYSA-N
• SMILES： OCCNCCNC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.11134135Da
• Monoisotopic Mass: 225.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.1Ų

Additional information on 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol

Comprehensive Overview of 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol (CAS No. 329922-39-6)

2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol, with the CAS number 329922-39-6, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure featuring a nitrophenyl group and an ethanolamine moiety, is widely utilized in research and industrial applications. Its versatility stems from its ability to act as an intermediate in the synthesis of more complex molecules, making it a valuable asset in pharmaceutical and agrochemical development.

The growing interest in 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol can be attributed to its potential applications in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly alternatives to traditional chemical processes, and this compound's reactivity profile aligns well with such initiatives. For instance, its nitrophenyl group can participate in reduction reactions, enabling the creation of environmentally benign derivatives. This aligns with the current trend of minimizing hazardous waste and reducing the carbon footprint of chemical manufacturing.

In the realm of pharmaceutical research, 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol is often investigated for its potential as a building block in drug discovery. Its structure allows for facile modification, making it a candidate for the development of novel bioactive compounds. Recent studies have highlighted its role in the synthesis of antimicrobial agents and enzyme inhibitors, addressing the global demand for new therapeutic options amid rising antibiotic resistance. This has led to increased searches for "nitrophenyl derivatives in drug discovery" and "ethanolamine-based pharmaceuticals," reflecting its relevance in modern medicine.

Another area where CAS No. 329922-39-6 is gaining traction is in material science. The compound's ability to form stable complexes with metals has sparked interest in its use for catalysis and nanomaterial synthesis. For example, it can serve as a ligand in coordination chemistry, facilitating the creation of catalysts for organic transformations. This has implications for industries ranging from petrochemicals to renewable energy, where efficient catalysts are in high demand. Searches for "nitrophenyl ligands in catalysis" and "ethanolamine-based materials" underscore its importance in these cutting-edge applications.

From a safety and handling perspective, 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about "storage conditions for nitrophenyl compounds" and "handling ethanolamine derivatives," emphasizing the need for clear guidelines in its usage. Its compatibility with common solvents like ethanol and dimethyl sulfoxide (DMSO) further enhances its practicality in experimental settings.

The future prospects of 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol are promising, particularly in the context of personalized medicine and smart materials. As the scientific community continues to explore its properties, new applications are likely to emerge. For instance, its potential role in bioconjugation—a technique used to attach molecules to biomolecules—could revolutionize diagnostic tools and targeted therapies. This aligns with the rising popularity of searches like "nitrophenyl compounds in bioconjugation" and "ethanolamine in smart materials," highlighting its interdisciplinary appeal.

In conclusion, 2-({2-(4-Nitrophenyl)aminoethyl}amino)ethanol (CAS No. 329922-39-6) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to green chemistry, pharmaceutical research, and material science ensures its continued prominence in both academic and industrial settings. By addressing contemporary challenges such as sustainability and drug development, this compound exemplifies the intersection of innovation and practicality in modern chemistry.